Methyl 2-methyl-5-[(2-methyl-5-nitrophenyl)sulfonylamino]-1-benzofuran-3-carboxylate

• IUPAC Name: methyl 2-methyl-5-[(2-methyl-5-nitrophenyl)sulfonylamino]-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C18H16N2O7S/c1-10-4-6-13(20(22)23)9-16(10)28(24,25)19-12-5-7-15-14(8-12)17(11(2)27-15)18(21)26-3/h4-9,19H,1-3H3
• InChI Key: FABQQKKIGCAGLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)NC2=CC3=C(C=C2)OC(=C3C(=O)OC)C
• Molecular Formula: C18H16N2O7S
• Molecular Weight: 404.4 g/mol

Description

“Methyl 2-methyl-5-[(2-methyl-5-nitrophenyl)sulfonylamino]-1-benzofuran-3-carboxylate” is a complex organic compound. Based on its name, it likely contains a benzofuran backbone, which is a type of heterocyclic compound.

Scientific Research Applications

Chemical Synthesis and Molecular Structure

• Studies have focused on the synthesis of related compounds, exploring their chemical properties and the synthesis methodologies. For instance, the synthesis and evaluation of 3-substituted-benzofuran-2-carboxylic esters as ischemic cell death inhibitors highlight the importance of the benzofuran scaffold in medicinal chemistry (Suh et al., 2010). This indicates the potential utility of Methyl 2-methyl-5-[(2-methyl-5-nitrophenyl)sulfonylamino]-1-benzofuran-3-carboxylate in designing novel therapeutic agents.

Biological Activity

• The biological activity of compounds similar to Methyl 2-methyl-5-[(2-methyl-5-nitrophenyl)sulfonylamino]-1-benzofuran-3-carboxylate has been a subject of investigation. For example, the study on the synthesis and biological evaluation of 3-substituted-benzofuran-2-carboxylic esters for their ischemic cell death inhibitory potency showcases the therapeutic potential of such compounds (Suh et al., 2010).

Potential Therapeutic Applications

• The exploration of novel calcium channel blockers and ischemic cell death inhibitors indicates the relevance of such compounds in developing treatments for cardiovascular diseases and conditions associated with ischemia (Suh et al., 2010).

Methodological Advances in Organic Chemistry

• The research on the radical addition cascade cyclization of 1,6-enynes to access methylsulfonylated and carbonylated benzofurans under transition-metal-free conditions demonstrates innovative approaches in organic synthesis, potentially applicable to the synthesis and functionalization of related benzofuran derivatives (Zhang et al., 2018).

Safety and Hazards

The safety and hazards associated with this compound are not known. As with any chemical, it’s important to handle it with appropriate safety measures, including wearing protective clothing and avoiding contact with skin and eyes.